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Introduction

Parthenocarpy, the development of fruit without prior fertilization of ovules, is a desirable trait in
many horticultural crops, leading to seedless varieties that are often preferred by consumers.
Gibberellic acid (GA3), a naturally occurring plant hormone, plays a pivotal role in regulating
various aspects of plant growth and development, including fruit set and growth.[1][2]
Exogenous application of GA3 has been widely demonstrated to effectively induce
parthenocarpy in a variety of fruit species.[3] This document provides detailed application notes
and protocols for the use of gibberellic acid to induce parthenocarpy, intended for use by
researchers and scientists in the field.

Gibberellins, as a class of diterpenoid phytohormones, are crucial for processes such as stem
elongation, seed germination, and flower development.[4] In the context of fruit development,
gibberellins are essential for initiating fruit set and promoting pericarp growth.[4] The
application of GA3 can bypass the need for pollination and fertilization, which normally trigger
the endogenous production of hormones required for fruit development.
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The effectiveness of gibberellic acid in inducing parthenocarpy is dependent on the plant
species, the concentration of GA3 used, the timing of application, and the application method.
The following tables summarize quantitative data from various studies.
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Experimental Protocols
Protocol 1: Induction of Parthenocarpy in Grapes (Vitis
vinifera)

Objective: To induce seedlessness and increase berry size in grape cultivars.
Materials:

o Gibberellic acid (GA3)

 Distilled water

o Wetting agent (e.g., Tween 20)

e pH meter and adjustment solutions (e.g., KOH or HCI)

e Hand sprayer or dipping containers

o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses
Procedure:

e Solution Preparation:
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o Prepare a stock solution of GA3. For a 1000 ppm stock, dissolve 1 gram of GA3 in a small
amount of 70% ethanol and then bring the volume to 1 liter with distilled water.

o From the stock solution, prepare the desired final concentrations (e.g., 25-80 ppm) by
dilution with distilled water.

o Add a wetting agent to the final solution at a concentration of 0.05-0.1% (v/v) to ensure
uniform coverage.

o Adjust the pH of the solution to approximately 6.0-6.5 for optimal uptake.
e Application Timing:

o For berry thinning and initial fruit set, apply the GA3 solution when the vines are at 70-80%
bloom.

o For berry enlargement, a second application is often made after fruit set (post-bloom).
e Application Method:

o Spraying: Use a hand sprayer to thoroughly cover the flower clusters. Ensure even
distribution of the solution.

o Dipping: Individually dip each flower cluster into the GA3 solution for a few seconds. This
method can be more precise but is also more labor-intensive.

o Post-Application Care:
o Allow the treated clusters to dry.
o Monitor the plants for fruit development, size, and seed content.
o Maintain normal irrigation and fertilization practices.

» Data Collection:

o At maturity, harvest the grape clusters.
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o Measure parameters such as cluster weight, number of berries per cluster, berry weight,
berry dimensions (length and width), and seed number per berry.

o Assess fruit quality parameters like total soluble solids (TSS) and acidity.

Protocol 2: Induction of Parthenocarpy in Custard Apple
(Annona squamosa x Annona cherimola)

Objective: To produce seedless custard apple fruits.

Materials:

Gibberellic acid (GA3)

Distilled water

Wetting agent

Hand sprayer

« PPE

Procedure:

e Solution Preparation:

o Prepare a high-concentration GA3 solution (e.g., 1500 ppm).

o Add a wetting agent to the solution.

e Application Timing:

o The first application should be made at the flowering stage.

o Subsequent applications are made at 1 and 3 weeks after anthesis.

e Application Method:
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o Use a hand sprayer to apply the GA3 solution directly to the flowers and developing
fruitlets.

o Post-Application Care:

o Monitor fruit set and development.

o Provide standard horticultural care for the trees.
» Data Collection:

o Harvest fruits at the 18th week after anthesis.

o Measure fruit set percentage, fruit weight, fruit dimensions, and the number of seeds per
fruit.

o Analyze fruit quality parameters such as pulp percentage, peel percentage, TSS, and
titratable acidity.

Signaling Pathways and Experimental Workflows
Gibberellin Signhaling Pathway in Fruit Development

Gibberellin signaling is a key regulatory pathway in fruit development. The binding of GA to its
receptor, GID1 (GIBBERELLIN INSENSITIVE DWARF1), triggers a conformational change that
promotes the interaction between GID1 and DELLA proteins, which are repressors of GA
signaling. This interaction leads to the ubiquitination and subsequent degradation of DELLA
proteins by the 26S proteasome. The degradation of DELLA proteins relieves the repression of
transcription factors that activate GA-responsive genes, ultimately leading to fruit set and
growth.
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Caption: Gibberellin signaling pathway leading to fruit development.

Experimental Workflow for GA3-Induced Parthenocarpy

The general workflow for an experiment designed to test the efficacy of GA3 for inducing
parthenocarpy involves several key stages, from plant preparation to data analysis.
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Caption: General experimental workflow for studying GA3-induced parthenocarpy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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